Cas no 2138808-57-6 (Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene)-)

• Product Name: Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene)-
• CAS No: 2138808-57-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5260700
• Update Time: 2025-10-29

Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene)-

• Inchi： 1S/C10H16O3/c1-4-7(9(11)12)8-5-6-13-10(8,2)3/h4-6H2,1-3H3,(H,11,12)
• InChI Key： ZWKNGTMQJRJEMT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=C1CCOC1(C)C)CC

Additional information on Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene)-

Butanoic Acid, 2-(Dihydro-2,2-Dimethyl-3(2H)-Furanylidene): A Comprehensive Overview

The compound Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene), with the CAS number NO. 2138808-57-6, is an intriguing organic compound that has garnered attention in various scientific and industrial fields. This compound is characterized by its unique structure, which combines a butanoic acid moiety with a dihydro-furan ring system. The presence of the dihydro-furan group introduces interesting electronic and steric properties, making this compound a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene) in the field of materials science. Researchers have explored its ability to act as a precursor for the synthesis of advanced polymers and materials with tailored properties. For instance, the compound's reactivity under specific conditions has been leveraged to create high-performance polymers that exhibit excellent thermal stability and mechanical strength. These findings underscore the importance of understanding the chemical behavior of such compounds in designing next-generation materials.

In addition to its role in materials science, Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene) has also been investigated for its potential in pharmaceutical applications. The compound's structure suggests that it could serve as a building block for drug delivery systems or as a component in bioactive molecules. Recent research has focused on its ability to interact with biological systems, particularly in terms of its bioavailability and metabolic pathways. These studies are crucial for determining whether this compound could be utilized in therapeutic agents or diagnostic tools.

The synthesis of Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene) involves a multi-step process that typically begins with the preparation of the dihydro-furan derivative. This is followed by careful functionalization to introduce the butanoic acid group. The reaction conditions, including temperature and catalyst selection, play a critical role in ensuring high yields and purity of the final product. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of Butanoic acid, 2-(dihydro-2,2-dimethyl-3(2H)-furanylidene). As industries increasingly prioritize sustainability, assessing whether this compound can be safely integrated into eco-friendly processes is essential. Preliminary studies indicate that under certain conditions, the compound exhibits moderate biodegradability; however, further research is required to fully understand its environmental footprint.

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of Butanoic acid, 2-(dihydro-2,₂-dimethyl-3(₂H)-furanylidene) at an atomic level. These computational studies provide valuable insights into how modifications to the molecule's structure could enhance its performance in various applications. For example, substituting specific groups within the dihydro-furan ring has been shown to significantly alter the compound's electronic characteristics without compromising its stability.

In conclusion, Butanoic acid, ₂-(dihydro-₂₂-dimethyl-₃(₂H)-furanylidene) (CAS NO: ₂₁₃₈₈₀₈₋₅₇₋₆) is a versatile compound with promising potential across multiple domains. Its unique chemical structure offers opportunities for innovation in materials science, pharmaceuticals, and sustainable chemistry. As research continues to uncover new applications and properties of this compound